Cas no 1698650-13-3 (4-methyl-2,5,7,11-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene)

• Product Name: 4-methyl-2,5,7,11-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene
• CAS No: 1698650-13-3
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 6034065
• PubChem ID: 103282373
• Update Time: 2025-07-08

4-methyl-2,5,7,11-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2,5,7,11-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene
• Imidazo[1,2-a]pyrido[3,4-e]pyrimidine, 6,7,8,9-tetrahydro-2-methyl-
• 1698650-13-3
• 4-Methyl-2,5,7,11-tetraazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5,7-tetraene
• EN300-1118149

• Inchi： 1S/C10H12N4/c1-7-6-14-9-2-3-11-4-8(9)5-12-10(14)13-7/h5-6,11H,2-4H2,1H3
• InChI Key： YSTCSGFNKRIYTQ-UHFFFAOYSA-N
• SMILES： C12=NC(C)=CN1C1CCNCC=1C=N2

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 7.34±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 4-methyl-2,5,7,11-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene

Compound CAS No. 1698650-13-3: A Comprehensive Overview

The compound with CAS No. 1698650-13-3, commonly referred to as 4-methyl-2,5,7,11-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene, is a highly specialized organic molecule with unique structural and chemical properties. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs) with a tetrazine ring system embedded within its structure. The tetrazine moiety is known for its high reactivity and potential applications in various fields such as materials science and medicinal chemistry.

Recent studies have highlighted the importance of tetrazine-containing compounds in click chemistry reactions, particularly in the context of bioorthogonal reactions. These reactions enable the formation of covalent bonds under mild conditions without interfering with biological systems, making them invaluable in drug delivery and imaging technologies. The 4-methyl substitution in this compound further enhances its stability and reactivity profile, making it a promising candidate for advanced chemical synthesis.

The synthesis of 4-methyl-2,5,7,11-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored the use of transition metal catalysts to facilitate the formation of the tricyclic framework, which is critical for the compound's functionality.

In terms of applications, this compound has shown potential in the development of novel materials with tailored electronic properties. Its ability to undergo post-synthetic modifications allows for the creation of materials with specific functionalities tailored to applications in electronics and optoelectronics.

Moreover, recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the tetrazine ring system contributes significantly to the molecule's aromaticity and reactivity patterns.

Despite its promising potential, further research is required to fully harness the capabilities of 4-methyl-2,5,7,11-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,tetraene across various industries.